![molecular formula C12H12ClN B050504 4-Chloro-6-Ethyl-2-Methylquinoline CAS No. 123638-09-5](/img/structure/B50504.png)
4-Chloro-6-Ethyl-2-Methylquinoline
Overview
Description
4-Chloro-6-Ethyl-2-Methylquinoline (4-CE2MQ) is a synthetic chemical compound belonging to the quinoline family. It is a colorless, stable, and water-soluble crystalline solid. It has a melting point of 64-66°C and a boiling point of 251-254°C. It is an important intermediate used in the synthesis of many organic compounds and pharmaceuticals.
Scientific Research Applications
Pharmacological Applications :
- The structurally novel compound 4-chloro-6-methylquinoline-2(1H)-one and its isomer showed potential in pharmacological applications. The crystal structure, characterized by single-crystal x-ray diffraction, and other spectroscopic methods indicated possible drug likeliness and inhibitory activity against enzymes like DNA gyrase and lanosterol 14 α-demethylase (Murugavel, Sundramoorthy, Subashini, & Pavan, 2018).
Antimicrobial Activity :
- Novel 1-alkyl-4-chloro-6-methylquinolin-2(1H)-ones were synthesized using phase transfer catalysis, showing potential antimicrobial applications. Their structure was determined using analytical and spectral data (Reaction et al., 2014).
- A study on the antimicrobial potentials of Citrullus colocynthis fruits and 4-methylquinoline analogues, including 4-chloro-6-methylquinoline, revealed their effectiveness against foodborne bacteria, suggesting their use in natural preservatives (Kim, Lee, Yang, & Lee, 2014).
- Synthesized 2-chloro-6-methylquinoline hydrazones demonstrated antibacterial activity against strains such as E. coli, Staphylococcus aureus, and Pseudomonas aeruginosa. They also exhibited antifungal properties, though to a lesser extent (Bawa, Kumar, Drabu, & Kumar, 2009).
Synthetic Chemistry :
- The compound has been used in the synthesis of various quinoline derivatives. For instance, reactions with organolithium reagents were studied to understand the mechanism of substitution in quinolines (Scopes & Joule, 1972).
- In a study focused on ultrasound-promoted synthesis, 2-chloroquinolin-4-pyrimidine carboxylate derivatives were created using 2,4-dichloroquinolines, showing moderate antibacterial activity against various bacteria (Balaji, Rajesh, Ali, & Vijayakumar, 2013).
Mechanism of Action
Target of Action
4-Chloro-6-Ethyl-2-Methylquinoline is a derivative of quinoline, a nitrogen-containing bicyclic compound . Quinoline and its derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, antimalarial, and anticancer effects Quinoline derivatives are known to interact with various biological targets, including bacterial dna gyrase and type iv topoisomerase .
Mode of Action
Quinoline derivatives are known to inhibit dna synthesis by promoting the cleavage of bacterial dna gyrase and type iv topoisomerase, ultimately leading to rapid bacterial death .
Biochemical Pathways
Given the known mode of action of quinoline derivatives, it can be inferred that the compound may interfere with dna replication and transcription processes in bacteria, leading to their death .
Result of Action
Based on the known mode of action of quinoline derivatives, it can be inferred that the compound may lead to bacterial death by inhibiting dna synthesis .
Safety and Hazards
Future Directions
Quinoline derivatives have been the focus of many research studies due to their wide range of biological activities. Future research may focus on the synthesis of new quinoline derivatives with improved therapeutic effects and lesser side effects . The development of less toxic and more potent quinolinyl-pyrazoles for the treatment of various health threats is one of the potential future directions .
properties
IUPAC Name |
4-chloro-6-ethyl-2-methylquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN/c1-3-9-4-5-12-10(7-9)11(13)6-8(2)14-12/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHBZOJSJLZJIEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C(N=C2C=C1)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40586454 | |
Record name | 4-Chloro-6-ethyl-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40586454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
123638-09-5 | |
Record name | 4-Chloro-6-ethyl-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40586454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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